Cas no 14305-99-8 (2,4,6(1H,3H,5H)-Pyrimidinetrione,1,3-dimethyl-5-nitro-)

• Product Name: 2,4,6(1H,3H,5H)-Pyrimidinetrione,1,3-dimethyl-5-nitro-
• CAS No: 14305-99-8
• MF: C₆H₇N₃O₅
• MW: 201.136881113052
• CID: 162520
• PubChem ID: 2785815
• Update Time: 2025-04-19

2,4,6(1H,3H,5H)-Pyrimidinetrione,1,3-dimethyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 2,4,6(1H,3H,5H)-Pyrimidinetrione,1,3-dimethyl-5-nitro-
• 1,3-dimethyl-5-nitro-1,3-diazinane-2,4,6-trione
• 1,3-Dimethyl-5-nitrobarbituric
• 1,3-dimethyl-5-nitro-2,4,6-pyrimidinetrione
• 1,3-dimethyl-5-nitrobarbituric acid
• 1,3-Dimethyl-5-nitro-barbitursaeure
• 1,3-dimethyl-5-nitro-pyrimidine-2,4,6-trione
• 1,3-Dimethyl-dilitursaeure
• 2,4,6(1H,3H,5H)-Pyrimidinetrione,1,3-dimethyl-5-nitro
• 1,3-Dimethyl-5-nitrobarbituric acid sodium salt
• Dimethylnitrobarbitursaure
• CCG-51495
• 14305-99-8
• DTXSID70382946
• SR-01000640790-1
• 1,3-Dimethyl-5-nitropyrimidine-2,4,6(1H,3H,5H)-trione
• FT-0743118
• Oprea1_256607

• Inchi： 1S/C6H7N3O5/c1-7-4(10)3(9(13)14)5(11)8(2)6(7)12/h3H,1-2H3
• InChI Key： XMNHVEFLJGTPDJ-UHFFFAOYSA-N
• SMILES： O=C1C(C(N(C)C(N1C)=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 201.03900
• Monoisotopic Mass: 201.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.58
• Boiling Point: 337.3°Cat760mmHg
• Flash Point: 157.8°C
• Refractive Index: 1.573
• PSA: 110.05000
• LogP: -0.77900